Cas no 30126-05-7 (3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid)
30126-05-7 structure
Product Name:3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
CAS No:30126-05-7
MF:C11H6O2S2
MW:234.294140338898
CID:852958
PubChem ID:901504
Update Time:2025-10-15
3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- thieno[3,2-b][1]benzothiophene-2-carboxylic acid
- thieno[3,2-b]-[1]benzothiophene-2-carboxylic acid
- 3,7-dithiatricyclo[6.4.0.02,6dodeca-1(12),2(6),4,8,10-pentaene-4-carbox ylic acid
- 3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
- HJMXTNQVXZTBHZ-UHFFFAOYSA-N
- F87881
- SCHEMBL513104
- DTXSID20952719
- AB01121843-03
- J-017791
- AKOS001281792
- CS-0234685
- EN300-14571
- AI-942/13331411
- Z104510062
- 2-carboxy-thieno[3,2-b]-benzothiophen
- 3,7-dithiatricyclo[6.4.0.0(2),?]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic acid
- 30376-45-5
- thieno[3,2-b][1]benzothiole-2-carboxylic acid
- THIENO[3,2-B][1]BENZOTHIOPHENE-2-CARBOXYLICACID
- NCGC00335155-01
- 30126-05-7
- MFCD01927335
- 3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
-
- Inchi： 1S/C11H6O2S2/c12-11(13)9-5-8-10(15-9)6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
- InChI Key： HJMXTNQVXZTBHZ-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C2=C1C=C(C(=O)O)S2
Computed Properties
- Exact Mass: 232.97315
- Monoisotopic Mass: 232.973096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.6
- XLogP3: 3.9
Experimental Properties
- Density: 1.57
- Boiling Point: 477.5°C at 760 mmHg
- Flash Point: 242.6°C
- Refractive Index: 1.832
- PSA: 40.13
3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B431855-50mg |
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid |
30126-05-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431855-100mg |
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid |
30126-05-7 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B431855-500mg |
3,7-Dithiatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid |
30126-05-7 | 500mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-14571-0.05g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 0.05g |
$34.0 | 2025-03-21 | |
| Enamine | EN300-14571-0.1g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 0.1g |
$50.0 | 2025-03-21 | |
| Enamine | EN300-14571-0.25g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 0.25g |
$72.0 | 2025-03-21 | |
| Enamine | EN300-14571-0.5g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 0.5g |
$113.0 | 2025-03-21 | |
| Enamine | EN300-14571-1.0g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 1.0g |
$146.0 | 2025-03-21 | |
| Enamine | EN300-14571-2.5g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 2.5g |
$237.0 | 2025-03-21 | |
| Enamine | EN300-14571-5.0g |
3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid |
30126-05-7 | 95.0% | 5.0g |
$391.0 | 2025-03-21 |
3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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